Cas no 1334417-33-2 (3,5-dimethoxypyridinehydrochloride-D28468)

• Product Name: 3,5-dimethoxypyridinehydrochloride-D28468
• CAS No: 1334417-33-2
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• MDL: MFCD19686569
• CID: 4584766
• Update Time: 2025-05-20

3,5-dimethoxypyridinehydrochloride-D28468 Chemical and Physical Properties

Names and Identifiers

• 3,5-diMethoxypyridine hydrochloride
• 3,5-dimethoxypyridinehydrochloride-D28468

• MDL： MFCD19686569
• Inchi： 1S/C7H9NO2.ClH/c1-9-6-3-7(10-2)5-8-4-6;/h3-5H,1-2H3;1H
• InChI Key： PVSOTJFDGYYSFP-UHFFFAOYSA-N
• SMILES： O(C1=CN=CC(OC)=C1)C.Cl

Additional information on 3,5-dimethoxypyridinehydrochloride-D28468

Introduction to 3,5-dimethoxypyridinehydrochloride-D28468 (CAS No. 1334417-33-2)

3,5-dimethoxypyridinehydrochloride-D28468 (CAS No. 1334417-33-2) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in the development of novel therapeutic agents. The presence of methoxy groups and the pyridine ring imparts specific chemical properties that make it a valuable candidate for various biochemical studies.

The chemical structure of 3,5-dimethoxypyridinehydrochloride-D28468 consists of a pyridine ring with methoxy substituents at the 3 and 5 positions, and a hydrochloride salt form. This configuration contributes to its solubility, stability, and reactivity, which are crucial factors in its potential use in drug development. The methoxy groups enhance the lipophilicity of the molecule, facilitating its interaction with biological membranes and receptors.

Recent studies have explored the pharmacological properties of 3,5-dimethoxypyridinehydrochloride-D28468. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of 3,5-dimethoxypyridinehydrochloride-D28468. Preclinical studies using animal models have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Parkinson's disease and Alzheimer's disease. The mechanism of action appears to involve the modulation of signaling pathways associated with neuroinflammation and oxidative stress.

The safety profile of 3,5-dimethoxypyridinehydrochloride-D28468 has also been evaluated in preclinical studies. Toxicity assessments indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This makes it a promising candidate for further clinical development.

In addition to its therapeutic potential, 3,5-dimethoxypyridinehydrochloride-D28468 has been used as a research tool to investigate the biological roles of pyridine derivatives. Its unique structure allows researchers to study the impact of methoxy substitution on biological activity and to develop structure-activity relationships (SAR) for similar compounds.

The synthesis of 3,5-dimethoxypyridinehydrochloride-D28468 involves several steps, including the formation of the pyridine ring and subsequent methylation reactions. Advanced synthetic methods have been developed to optimize yield and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 3,5-dimethoxypyridinehydrochloride-D28468 (CAS No. 1334417-33-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.